Cas no 2227199-30-4 ((1R,2R,5R)-8-azabicyclo[3.2.1]octane-2-carboxylic acid;hydrochloride)

• Product Name: (1R,2R,5R)-8-azabicyclo[3.2.1]octane-2-carboxylic acid;hydrochloride
• CAS No: 2227199-30-4
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• MDL: MFCD31697812
• CID: 4641044
• PubChem ID: 134714880
• Update Time: 2025-10-31

(1R,2R,5R)-8-azabicyclo[3.2.1]octane-2-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2R,5R)-8-Azabicyclo[3.2.1]octane-2-carboxylic acid hydrochloride
• (1R,2R,5R)-8-azabicyclo[3.2.1]octane-2-carboxylic acid
• (1R,2R,5R)-8-azabicyclo[3.2.1]octane-2-carboxylic acid;hydrochloride
• PS-15634
• endo-8-azabicyclo[3.2.1]octane-2-carboxylic acid hydrochloride
• CS-0058956
• 2227199-30-4
• P18007

• MDL： MFCD31697812
• Inchi： 1S/C8H13NO2.ClH/c10-8(11)6-3-1-5-2-4-7(6)9-5;/h5-7,9H,1-4H2,(H,10,11);1H/t5-,6-,7-;/m1./s1
• InChI Key： LIBOXYFYULDXLA-RYLOHDEPSA-N
• SMILES： [C@@]12([H])N[C@@]([H])(CC1)CC[C@H]2C(O)=O.[H]Cl

Computed Properties

• Exact Mass: 191.0713064g/mol
• Monoisotopic Mass: 191.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on (1R,2R,5R)-8-azabicyclo[3.2.1]octane-2-carboxylic acid;hydrochloride

Introduction to (1R,2R,5R)-8-azabicyclo[3.2.1]octane-2-carboxylic acid;hydrochloride (CAS No. 2227199-30-4)

(1R,2R,5R)-8-azabicyclo[3.2.1]octane-2-carboxylic acid;hydrochloride (CAS No. 2227199-30-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azabicyclo derivatives and is characterized by its unique bicyclic structure and the presence of a carboxylic acid group. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications in drug discovery and development.

The (1R,2R,5R)-8-azabicyclo[3.2.1]octane-2-carboxylic acid;hydrochloride has been extensively studied for its potential therapeutic properties, particularly in the context of central nervous system (CNS) disorders. Recent research has highlighted its ability to modulate specific neurotransmitter systems, which could have implications for the treatment of conditions such as anxiety, depression, and neurodegenerative diseases.

One of the key features of (1R,2R,5R)-8-azabicyclo[3.2.1]octane-2-carboxylic acid;hydrochloride is its bicyclic structure, which provides a rigid framework that can influence its binding properties to various receptors and enzymes. This structural rigidity can lead to enhanced selectivity and potency, which are crucial factors in drug design. The presence of the carboxylic acid group also contributes to its pharmacological profile by affecting its solubility and metabolic stability.

In terms of its chemical synthesis, (1R,2R,5R)-8-azabicyclo[3.2.1]octane-2-carboxylic acid;hydrochloride can be prepared through a series of well-defined steps involving ring-closing metathesis (RCM) and subsequent functional group transformations. These synthetic routes have been optimized to achieve high yields and stereoselectivity, ensuring the production of the desired enantiomer with high purity.

Recent studies have also explored the pharmacokinetic properties of (1R,2R,5R)-8-azabicyclo[3.2.1]octane-2-carboxylic acid;hydrochloride in various animal models. These investigations have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. For instance, it has been shown to exhibit good oral bioavailability and a favorable half-life, which are desirable attributes for a potential therapeutic agent.

The potential therapeutic applications of (1R,2R,5R)-8-azabicyclo[3.2.1]octane-2-carboxylic acid;hydrochloride are further supported by preclinical studies that have demonstrated its efficacy in modulating specific neurotransmitter systems. For example, it has been shown to act as a selective agonist or antagonist at certain receptors, which could be leveraged to develop novel treatments for CNS disorders.

In addition to its potential as a therapeutic agent, (1R,2R,5R)-8-azabicyclo[3.2.1]octane-2-carboxylic acid;hydrochloride has also been investigated as a tool compound in academic research settings. Its unique structural features make it an excellent candidate for probing the structure-function relationships of various biological targets.

The ongoing research into (1R,2R,5R)-8-azabicyclo[3.2.1]octane-2-carboxylic acid;hydrochloride is driven by its promising pharmacological profile and the need for new therapeutic options in the treatment of CNS disorders. As more data becomes available from clinical trials and further preclinical studies, it is likely that this compound will continue to be a focus of intense interest in the scientific community.

In conclusion, (1R,2R,5R)-8-azabicyclo[3.2.1]octane-2-carboxylic acid;hydrochloride (CAS No. 2227199-30-4) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further development as a therapeutic agent or as a tool compound in academic research.